Cas no 2680685-97-4 (Benzyl 7-bromo-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate)

• Product Name: Benzyl 7-bromo-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate
• CAS No: 2680685-97-4
• MF: C₁₆H₁₅BrN₂O₂
• MW: 347.206503152847
• CID: 5621995
• PubChem ID: 165932770
• Update Time: 2025-06-13

Benzyl 7-bromo-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680685-97-4
• benzyl 7-bromo-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate
• EN300-28298084
• Benzyl 7-bromo-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate

• Inchi： 1S/C16H15BrN2O2/c17-13-9-15-14(18-10-13)7-4-8-19(15)16(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,9-10H,4,7-8,11H2
• InChI Key： HUJWXQFCCSVIHM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)N(C(=O)OCC1C=CC=CC=1)CCC2

Computed Properties

• Exact Mass: 346.03169g/mol
• Monoisotopic Mass: 346.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Additional information on Benzyl 7-bromo-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate

Benzyl 7-bromo-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate (CAS No. 2680685-97-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Benzyl 7-bromo-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate, identified by its CAS number 2680685-97-4, is a significant intermediate in the synthesis of various pharmacologically active compounds. This compound belongs to the tetrahydro-1,5-naphthyridine class, a heterocyclic structure that has garnered considerable attention in medicinal chemistry due to its diverse biological activities. The presence of a bromine substituent at the 7-position and a benzyl ester group at the 1-position enhances its utility as a building block for more complex molecules.

The< strong>tetrahydro-1,5-naphthyridine scaffold is known for its role in the development of drugs targeting a wide range of therapeutic areas, including central nervous system disorders, cardiovascular diseases, and anticancer agents. The benzyl ester functionality not only provides a handle for further chemical modifications but also influences the solubility and metabolic stability of the resulting compounds. This makes Benzyl 7-bromo-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate an invaluable asset in drug discovery pipelines.

Recent advancements in synthetic methodologies have highlighted the importance of this compound in the preparation of novel bioactive molecules. For instance, researchers have utilized it as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The bromine atom at the 7-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups with high precision.

In addition to its role in oncology research, Benzyl 7-bromo-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate has been explored in the development of drugs targeting neurological disorders. Studies have demonstrated its potential as a scaffold for ligands that interact with neurotransmitter receptors. The flexibility of the< strong>tetrahydro-1,5-naphthyridine ring system allows for fine-tuning of pharmacokinetic properties, which is essential for achieving optimal therapeutic efficacy.

The benzyl ester group at the 1-position can be hydrolyzed to yield a carboxylic acid moiety, providing access to further derivatization opportunities. This transformation is particularly useful in peptidomimetic chemistry, where such functional groups are often employed to enhance binding affinity and bioavailability. Moreover, the ease with which this compound can be modified makes it an attractive candidate for library synthesis efforts aimed at identifying new lead compounds.

From a synthetic chemistry perspective, Benzyl 7-bromo-1,2,3,4-tetrahydro-1,5-naphthyridine-1-carboxylate exemplifies the importance of well-designed intermediates in streamlining drug development processes. Its structural features allow for multiple pathways to functionalization while maintaining robust reaction conditions. This adaptability has been leveraged in high-throughput screening campaigns and combinatorial chemistry approaches.

The growing interest in< strong>tetrahydro-1,5-naphthyridine-based compounds is reflected in the increasing number of patents and publications detailing their synthesis and applications. Companies specializing in fine chemicals have recognized the demand for such intermediates and have optimized production processes to meet industry needs. This has led to improved availability and cost-effectiveness of< strong>Benzyl 7-bromo-1,2,3,4-tetrahydro-1...

The future prospects for this compound are promising given its versatility and utility across multiple therapeutic domains. As research continues to uncover new biological targets and mechanisms of action,< strong>Benzyl 7-bromo... will likely remain a cornerstone intermediate in pharmaceutical synthesis. Its role in developing next-generation therapeutics underscores its significance as both a research tool and an industrial chemical.